N-tert-butyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide

• IUPAC Name: N-tert-butyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C20H25N3O4/c1-20(2,3)21-19(26)18(25)15-12-23(16-7-5-4-6-14(15)16)13-17(24)22-8-10-27-11-9-22/h4-7,12H,8-11,13H2,1-3H3,(H,21,26)
• InChI Key: WMJCRIIPYIUGMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCOCC3
• Molecular Formula: C20H25N3O4
• Molecular Weight: 371.4 g/mol

Description

N-tert-butyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide, also known as MI-2, is a small molecule inhibitor that has been studied extensively for its potential use in cancer therapy. This compound has shown promising results in preclinical studies and has the potential to become an effective treatment option for several types of cancer.

Scientific Research Applications

Antifungal Applications

2-(2-oxo-morpholin-3-yl)-acetamide derivatives, including compounds structurally related to N-tert-butyl-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide, have shown promising antifungal activities against a variety of fungi species, such as Candida and Aspergillus species. These derivatives have been optimized for increased plasmatic stability while maintaining potent in vitro antifungal activity against molds and dermatophytes, demonstrating efficacy in murine models of systemic Candida albicans infections (Bardiot et al., 2015).

Radioligand Development for Vasopressin V1B Receptor

A novel pyridopyrimidin-4-one derivative, structurally similar to the compound , has been characterized as a candidate radioligand for the arginine vasopressin 1B (V1B) receptor. This compound has shown high binding affinities and potent antagonistic activity at the human V1B receptor. Its utility as an in vivo radiotracer for measuring the occupancy of the V1B receptor has been demonstrated, providing valuable insights for drug development and monitoring of diseases (Koga et al., 2016).

Antimicrobial and Hemolytic Activities

Compounds including 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, which bear resemblance to the compound of interest, have been synthesized and evaluated for antimicrobial and hemolytic activities. These studies have identified several derivatives with significant activity against selected microbial species, highlighting their potential as leads for antimicrobial agent development (Gul et al., 2017).

Catalytic Activity

The compound and its derivatives have shown potential in catalytic activities, such as the rhodium-catalyzed asymmetric hydrogenation of functionalized alkenes. This process facilitates the efficient preparation of chiral pharmaceutical ingredients, demonstrating the utility of these compounds in synthetic organic chemistry and drug development (Imamoto et al., 2012).